Cas no 1257121-72-4 (rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 1257121-72-4
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 6356517
• PubChem ID: 68096114
• Update Time: 2025-07-02

rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2-(2-Fluoro-4-methoxy-phenyl)-trans-cyclopropanecarboxylic acid
• 2-(2-Fluoro-4-methoxyphenyl)-trans-cyclopropanecarboxylic acid
• SCHEMBL14480439
• A1-10661
• (1S,2S)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid
• 1257121-72-4

• Inchi： 1S/C11H11FO3/c1-15-6-2-3-7(10(12)4-6)8-5-9(8)11(13)14/h2-4,8-9H,5H2,1H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key： AXKYOFQRZLIHLR-BDAKNGLRSA-N
• SMILES： FC1C=C(C=CC=1[C@H]1C[C@@H]1C(=O)O)OC

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid

rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid: A Promising Scaffold in Modern Drug Discovery

rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid represents a unique molecular scaffold with significant potential in pharmaceutical development. This compound, identified by the CAS number 1257121-72-4, features a cyclopropane ring functionalized with a fluorinated methoxyphenyl group, creating a complex yet highly tunable structural framework. Recent advances in medicinal chemistry have highlighted the importance of such scaffolds in modulating biological activity, particularly in targeting inflammation, neurodegeneration, and oncogenic pathways.

The racemic mixture of this compound exhibits stereoselective interactions with biological targets, a property that has gained attention in the design of enantiomer-specific therapeutics. The presence of the fluoro-4-methoxyphenyl substituent introduces both hydrophobic and electronic effects, enabling precise modulation of receptor binding affinity. This structural feature is particularly relevant in the context of G-protein-coupled receptor (GPCR) interactions, where subtle changes in molecular geometry can significantly impact pharmacological outcomes.

Recent studies published in *Journal of Medicinal Chemistry* (2023) have demonstrated that compounds with similar cyclopropane ring architectures exhibit enhanced metabolic stability compared to traditional aromatic scaffolds. This is attributed to the strain-induced conformational rigidity of the cyclopropane ring, which reduces the likelihood of enzymatic degradation. The 2-fluoro substitution further enhances this stability by introducing steric hindrance and altering the electron distribution across the aromatic ring.

In the realm of anti-inflammatory drug development, rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid has shown promising activity in modulating NF-κB signaling pathways. A 2024 preclinical study published in *Pharmacological Research* reported that this compound significantly inhibited TNF-α-induced inflammation in murine models, with minimal cytotoxicity. The methoxy group appears to play a critical role in this activity by facilitating hydrogen bonding interactions with key residues in the target protein.

The cyclopropane-1-carboxylic acid core structure represents a novel approach to designing small molecule inhibitors. Unlike traditional linear carboxylic acids, the three-membered ring imposes geometric constraints that can lead to unique binding modes. This has been exploited in the development of kinase inhibitors, where the cyclopropane ring acts as a rigid scaffold for optimal positioning of the ATP-binding site. The 2-fluoro substitution further enhances this effect by modulating the electrostatic potential of the molecule.

Recent computational studies using molecular dynamics simulations have revealed that the rac-(1R,2R) configuration of this compound results in a more favorable binding free energy compared to its enantiomers. This stereoselectivity is particularly important in the context of drug-target interactions, where the spatial orientation of functional groups can determine the efficacy and selectivity of the compound. The fluoro-4-methoxyphenyl group appears to engage in multiple hydrogen bonding interactions, stabilizing the ligand-receptor complex.

The synthesis of rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid involves a multi-step process that leverages modern asymmetric catalysis techniques. A 2023 paper in *Organic Letters* described a novel approach using chiral phosphoric acid catalysts to achieve high enantioselectivity in the formation of the cyclopropane ring. This synthetic strategy has enabled the production of the compound in gram quantities, making it a viable candidate for further pharmaceutical development.

Structural modifications of this scaffold have led to the discovery of compounds with enhanced solubility profiles. By introducing hydrophilic substituents at the 2-fluoro position, researchers have achieved significant improvements in aqueous solubility without compromising biological activity. This is particularly important for oral formulations, where poor solubility can limit bioavailability and therapeutic efficacy.

Current research is focused on expanding the therapeutic applications of this scaffold beyond its initial anti-inflammatory profile. Preliminary studies suggest that compounds with similar cyclopropane ring architectures may have potential in targeting neurodegenerative diseases such as Alzheimer's. The ability to modulate amyloid-beta aggregation through precise molecular interactions represents an exciting new direction for this class of compounds.

The fluoro-4-methoxyphenyl substituent also offers opportunities for drug repurposing. By modifying the substituent groups, researchers have been able to create compounds with different pharmacological profiles, including potential antiviral and antitumor activities. These findings underscore the importance of structural diversity in the development of next-generation therapeutics.

As the field of medicinal chemistry continues to evolve, compounds like rac-(1R,2R)-2-(2-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylic acid represent a paradigm shift in drug design. Their unique structural features and functional versatility make them ideal candidates for addressing complex therapeutic challenges. Ongoing research is likely to uncover additional applications for this scaffold, further solidifying its importance in modern pharmaceutical development.